molecular formula C12H10ClN B8604905 2-[(2-Chlorophenyl)methyl]pyridine CAS No. 36995-37-6

2-[(2-Chlorophenyl)methyl]pyridine

Cat. No.: B8604905
CAS No.: 36995-37-6
M. Wt: 203.67 g/mol
InChI Key: DYPHAKFMMFSUDL-UHFFFAOYSA-N
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Description

2-[(2-Chlorophenyl)methyl]pyridine is a useful research compound. Its molecular formula is C12H10ClN and its molecular weight is 203.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

36995-37-6

Molecular Formula

C12H10ClN

Molecular Weight

203.67 g/mol

IUPAC Name

2-[(2-chlorophenyl)methyl]pyridine

InChI

InChI=1S/C12H10ClN/c13-12-7-2-1-5-10(12)9-11-6-3-4-8-14-11/h1-8H,9H2

InChI Key

DYPHAKFMMFSUDL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CC2=CC=CC=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The Grignard reagent, generated from o-chlorobenzyl chloride (52.0 g, 0.32 moles) and magnesium turnings (8.4 g, 0.35 g atoms) in dry diethyl ether (350 ml), was added dropwise to a refluxing solution of 2-bromopyridine (34.2 g, 0.22 moles) and tetrakis(triphenylphosphine)palladium (0) (5.0 g) in dry diethyl ether (200 ml) under a nitrogen atmosphere. A white precipitate was produced and the reaction mixture was heated at reflux for 1 hour. After cooling to room temperature, 1N hydrochloric acid was added carefully to dissolve the white solid and the ether layer separated off. The ethereal extract was washed with 1N hydrochloric acid, neutralised with 2N sodium hydroxide solution, washed with water and dried over anhydrous magnesium sulphate. Removal of the solvent gave an orange oil which was purified by column chromatography (silica gel eluted with tetrahydrofuran:chloroform 5:95) to give 2-(o-chlorobenzyl)-pyridine (32 g, 73%) as a pale yellow oil.
[Compound]
Name
Grignard reagent
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0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
52 g
Type
reactant
Reaction Step Two
Quantity
8.4 g
Type
reactant
Reaction Step Three
Quantity
34.2 g
Type
reactant
Reaction Step Four
Quantity
200 mL
Type
solvent
Reaction Step Four
Quantity
5 g
Type
catalyst
Reaction Step Four
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0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
350 mL
Type
solvent
Reaction Step Six

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